Cas no 103662-09-5 (1,2-Pentanedione, 1-(4-methoxyphenyl)-4-methyl-, 2-oxime)

• Product Name: 1,2-Pentanedione, 1-(4-methoxyphenyl)-4-methyl-, 2-oxime
• CAS No: 103662-09-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 1138292
• Update Time: 2024-07-27

1,2-Pentanedione, 1-(4-methoxyphenyl)-4-methyl-, 2-oxime Chemical and Physical Properties

Names and Identifiers

• 1,2-Pentanedione, 1-(4-methoxyphenyl)-4-methyl-, 2-oxime

• Inchi： 1S/C13H17NO3/c1-9(2)8-12(14-16)13(15)10-4-6-11(17-3)7-5-10/h4-7,9,16H,8H2,1-3H3
• InChI Key： OEPXFTCVIQBCRQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1)(=O)C(=NO)CC(C)C

Computed Properties

• Exact Mass: 219.12601

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 379.3±34.0 °C(Predicted)
• PSA: 49.66
• pka: 9.46±0.10(Predicted)